Cas no 2229363-11-3 (tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate
• CAS No: 2229363-11-3
• MF: C₁₅H₂₃BrN₂O₂
• MW: 343.259323358536
• CID: 6051083
• PubChem ID: 165621414
• Update Time: 2025-11-06

tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate
• 2229363-11-3
• EN300-1887892
• tert-butyl N-[3-amino-2-(3-bromo-4-methylphenyl)propyl]carbamate

• Inchi： 1S/C15H23BrN2O2/c1-10-5-6-11(7-13(10)16)12(8-17)9-18-14(19)20-15(2,3)4/h5-7,12H,8-9,17H2,1-4H3,(H,18,19)
• InChI Key： VEVQFGQWQCUMHU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.09429g/mol
• Monoisotopic Mass: 342.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate

Introduction to tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate (CAS No. 2229363-11-3)

tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate (CAS No. 2229363-11-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a substituted phenyl ring. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and resistance to degradation, which is crucial for maintaining the compound's efficacy in biological systems. The amino functional group, on the other hand, plays a vital role in the compound's ability to interact with biological targets, such as enzymes and receptors. The 3-bromo-4-methylphenyl substituent adds further complexity and specificity to the molecule, influencing its pharmacological properties.

Recent studies have focused on the synthesis and characterization of tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production in industrial settings. The synthetic route typically involves the coupling of a brominated aryl compound with an amino alcohol derivative, followed by protection of the amino group with a tert-butyl carbamate moiety.

In terms of biological activity, tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate has shown promising results in several preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been found to exhibit selective binding to certain GPCRs, suggesting its potential use in treating conditions such as neurological disorders and cardiovascular diseases.

Moreover, tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the development of anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a novel pharmaceutical agent.

In conclusion, tert-butyl N-3-amino-2-(3-bromo-4-methylphenyl)propylcarbamate (CAS No. 2229363-11-3) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new applications and optimize its properties, this compound has the potential to contribute significantly to the treatment of various diseases and conditions.